2,2-Dimethyl-4(S)-4-azidomethyl-1,3-dioxalane
Overview
Description
2,2-Dimethyl-4(S)-4-azidomethyl-1,3-dioxalane is a useful research compound. Its molecular formula is C6H11N3O2 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Synthesis and Application Potentials
- Polyoxymethylene Dimethyl Ethers Production : Research focusing on polyoxymethylene dimethyl ethers highlights the interest in oxygenated fuels like dimethyl ethers for their reduced hazardous emissions when used in diesel engines. These ethers, due to their lack of C-to-C bonds, significantly lower soot formation, demonstrating the environmental and mechanical benefits of such compounds in automotive and energy sectors (Baranowski et al., 2017).
Environmental and Health Impacts
- Toxicity and Environmental Concerns : Studies on 2,4-dichlorophenoxyacetic acid (2,4-D) provide insights into the environmental persistence and toxicity concerns related to the use of certain chemical compounds. These concerns underline the importance of understanding the broader implications of chemical applications in agriculture and their potential environmental and health impacts (Zuanazzi et al., 2020).
Advances in Chemical Analysis
- Analytical Methods for Antioxidant Activity : The development of analytical methods for determining antioxidant activity demonstrates the ongoing need for advanced chemical analysis techniques. Such methods are crucial for assessing the properties of a wide range of compounds, including potential applications in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).
Innovative Materials and Technologies
- Organic Light-Emitting Diodes (OLEDs) : The exploration of BODIPY-based materials for OLED applications reflects the potential for innovative materials derived from specific chemical compounds. This research points towards the development of new conjugated systems for organic electronics, highlighting the versatility of chemical compounds in creating advanced materials (Squeo & Pasini, 2020).
Properties
IUPAC Name |
(4S)-4-(azidomethyl)-2,2-dimethyl-1,3-dioxolane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2/c1-6(2)10-4-5(11-6)3-8-9-7/h5H,3-4H2,1-2H3/t5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVVVCERWZQLGGT-YFKPBYRVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(O1)CN=[N+]=[N-])C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(OC[C@@H](O1)CN=[N+]=[N-])C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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